Cas no 1804149-81-2 (5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole)

• Product Name: 5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole
• CAS No: 1804149-81-2
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4825362
• Update Time: 2025-05-23

5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole

• Inchi： 1S/C9H8F2N2O/c10-9(11)5-1-6(3-14)8-7(2-5)12-4-13-8/h1-2,4,9,14H,3H2,(H,12,13)
• InChI Key： QARJELZFSPADCF-UHFFFAOYSA-N
• SMILES： FC(C1=CC2=C(C(CO)=C1)N=CN2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.2
• Topological Polar Surface Area: 48.9

Additional information on 5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole

Introduction to 5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole (CAS No. 1804149-81-2)

5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole (CAS No. 1804149-81-2) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the benzimidazole class, a scaffold that is widely recognized for its pharmacological significance, particularly in the development of drugs targeting various diseases, including cancer, infectious diseases, and inflammatory conditions.

The molecular structure of 5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole incorporates both fluorine and hydroxymethyl substituents, which are strategically positioned to modulate the electronic properties and reactivity of the benzimidazole core. The presence of the difluoromethyl group at the 5-position introduces electron-withdrawing effects, enhancing the compound's ability to interact with biological targets through dipole interactions and hydrogen bonding. On the other hand, the hydroxymethyl group at the 7-position provides a polar moiety that can facilitate solubility and binding affinity to specific protein receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole with high precision. Studies indicate that this compound exhibits promising interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary in silico studies have suggested that it may inhibit kinases and other enzymes implicated in cancer progression by occupying active sites or allosteric pockets through its rigid benzimidazole core and functional substituents.

In vitro investigations have further highlighted the potential of 5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole as a lead compound for drug discovery. Its ability to modulate enzyme activity has been observed in several cellular assays, where it demonstrated inhibitory effects on targets such as tyrosine kinases and DNA methyltransferases. These findings are particularly intriguing given the growing body of evidence linking aberrant kinase activity and DNA methylation patterns to various diseases.

The synthetic route to 5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole involves multi-step organic transformations, including condensation reactions, fluorination processes, and functional group modifications. The synthesis must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and enhance efficiency.

From a medicinal chemistry perspective, the structural features of 5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole make it an attractive candidate for further derivatization. By introducing additional substituents or altering existing functional groups, chemists can fine-tune its pharmacokinetic properties, including solubility, metabolic stability, and target specificity. This flexibility underscores the importance of this compound as a building block for novel therapeutic agents.

The potential therapeutic applications of 5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole are broad-ranging. Given its inhibitory effects on key enzymes involved in disease pathways, it may find utility in oncology as an anti-cancer agent. Additionally, its interactions with inflammatory mediators suggest that it could be repurposed for treating autoimmune disorders or infectious diseases where modulation of enzyme activity is beneficial.

As research progresses, collaborative efforts between chemists, biologists, and clinicians will be essential to translate laboratory findings into clinical applications. Preclinical studies are needed to evaluate the safety profile and efficacy of 5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole, providing a foundation for future human trials. These studies will also help identify potential side effects or drug-drug interactions that must be addressed before clinical translation.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like 5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole (CAS No. 1804149-81-2). Manufacturers specializing in fine chemicals must adhere to stringent quality control measures to ensure batch-to-batch consistency. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to verify purity and structural integrity.

The role of computational tools in drug discovery cannot be overstated. Software platforms for molecular docking and virtual screening have accelerated the identification of promising compounds like 5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole by predicting their binding affinities with high accuracy. These tools complement experimental efforts by allowing researchers to prioritize compounds based on theoretical data before conducting costly wet-lab assays.

In conclusion,5-Difluoromethyl-7-hydroxymethyl-1H-benzimidazole represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of substituents makes it a versatile scaffold for drug development，and ongoing research continues to uncover its full potential across multiple disease areas。 As scientific understanding advances，this compound will likely remain at the forefront of medicinal chemistry efforts，driving progress toward safer，more effective treatments for patients worldwide。